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Compound of Interest

3-Chloro-4,5-
Compound Name:

dimethoxybenzaldehyde
CAS No.: 18268-68-3
Cat. No.: B104481

Get Quote

\ J

Welcome to the technical support guide for the purification of crude 3-Chloro-4,5-
dimethoxybenzaldehyde (CAS: 18268-68-3). This document provides researchers, scientists,
and drug development professionals with in-depth troubleshooting advice and answers to
frequently asked questions. Our goal is to equip you with the scientific rationale and practical
steps needed to overcome common purification challenges and achieve high purity for this
valuable synthetic intermediate.

Compound Profile

To effectively purify a compound, understanding its physical properties is critical. These
properties dictate the selection of appropriate solvents and techniques.
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Property Value Source

Molecular Formula CoHoCIOs3 [1112]

Molecular Weight 200.62 g/mol [1][3]

Appearance Solid [3]

Melting Point 56-60 °C [2][3]

Polarity Moderately Polar Inferred from structure

Logical Workflow for Purification Method Selection

Choosing the right purification strategy is paramount. The following decision tree illustrates a
logical workflow for selecting a method based on the nature of the impurities and the desired
scale.
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Crude 3-Chloro-4,5-
dimethoxybenzaldehyde

What is the primary impurity?

Acidic Neutral

\4
Acidic Impurities Neutral, Non-Aldehyde Impurities
(e.g., corresponding carboxylic acid) (e. S),

g., starting materials, other byproduct

Isomeric

Structurally Similar Impurities
(e.g., isomers, related aldehydes)

Aqueous Wash
(5-10% NaHCOs or Na2COs soln.)

Selective Chemical Derivatization
(Sodium Bisulfite Adduct Formation)

High-Resolution Separation

(Flash Column Chromatography)

Is the product pure enough?

Final Polishing Step:
Recrystallization

High-Purity Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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